Cas no 155820-05-6 (1-(Methoxymethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(Methoxymethyl)-4-(trifluoromethyl)benzene
• CAS No: 155820-05-6
• MF: C₉H₉F₃O
• MW: 190.162373304367
• MDL: MFCD11504959
• CID: 857657
• Update Time: 2026-04-29

1-(Methoxymethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)-4-(trifluoromethyl)benzene
• 4-(trifluoromethyl)benzyl alcohol methyl ether
• 4-(trifluoromethyl)benzyl methyl ether

• MDL： MFCD11504959
• Inchi： InChI=1S/C9H9F3O/c1-13-6-7-2-4-8(5-3-7)9(10,11)12/h2-5H,6H2,1H3
• InChI Key： VSEBVHPRKPUKQD-UHFFFAOYSA-N
• SMILES： COCC1=CC=C(C=C1)C(F)(F)F

Computed Properties

• Exact Mass: 190.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 9.23000
• LogP: 2.85180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(Methoxymethyl)-4-(trifluoromethyl)benzene

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1-(Methoxymethyl)-4-(trifluoromethyl)benzene: A Comprehensive Overview

1-(Methoxymethyl)-4-(trifluoromethyl)benzene, also known by its CAS number 155820-05-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxymethyl group and a trifluoromethyl group attached to a benzene ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The structure of 1-(Methoxymethyl)-4-(trifluoromethyl)benzene is notable for its symmetry and functional group diversity. The benzene ring serves as the central framework, with the methoxymethyl group (-OCH2CH3) attached at position 1 and the trifluoromethyl group (-CF3) at position 4. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence reactivity in chemical reactions. Recent studies have highlighted the importance of such functional group combinations in enhancing the versatility of organic compounds for industrial applications.

The synthesis of 1-(Methoxymethyl)-4-(trifluoromethyl)benzene typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation techniques. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, 1-(Methoxymethyl)-4-(trifluoromethyl)benzene has found utility in several areas. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Additionally, its steric hindrance due to the trifluoromethyl group renders it useful in drug design, where such groups can influence bioavailability and pharmacokinetics. Recent studies have also explored its potential as a precursor for advanced polymers and coatings, leveraging its unique reactivity.

The chemical stability of 1-(Methoxymethyl)-4-(trifluoromethyl)benzene under various conditions has been extensively studied. Its resistance to oxidation and thermal degradation makes it suitable for high-temperature applications. Moreover, its solubility properties have been optimized for use in both polar and non-polar solvents, expanding its applicability in chemical processes.

In conclusion, 1-(Methoxymethyl)-4-(trifluoromethyl)benzene, with its CAS number 155820-05-6, stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemistry.

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